Cas no 20651-73-4 (4-Butylbenzonitrile)

• Product Name: 4-Butylbenzonitrile
• CAS No: 20651-73-4
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• MDL: MFCD00052345
• CID: 88208
• PubChem ID: 24874645
• Update Time: 2025-10-12

4-Butylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-n-Butylbenzonitrile
• 4-butylbenzonitrile
• p-Butylbenzonitrile
• 1-n-butylbenzonitrile
• 4-butylbenzenecarbonitrile
• 4-n-butylcyanobenzene
• Benzonitrile,4-butyl
• p-n-butylbenzonitrile
• 1-Butyl-4-cyanobenzene
• A814768
• SCHEMBL3753968
• 20651-73-4
• MFCD00052345
• Benzonitrile, 4-butyl-
• Benzonitrile,4-butyl-
• DTXSID40174693
• J-013490
• 4-butyl-benzonitrile
• FT-0617945
• 4-Butylbenzonitrile, 98%
• AS-57716
• CS-0186971
• D97359
• 4-Butylbenzonitrile #
• p-tertiary butylbenzyl cyanide
• 4-(n-butyl)benzonitrile
• AKOS015839523
• DTXCID8097184
• DB-045320
• 4-Butylbenzonitrile

• MDL： MFCD00052345
• Inchi： 1S/C11H13N/c1-2-3-4-10-5-7-11(9-12)8-6-10/h5-8H,2-4H2,1H3
• InChI Key： KGZNJCXNPLUEQS-UHFFFAOYSA-N
• SMILES： N#CC1C=CC(=CC=1)CCCC

Computed Properties

• Exact Mass: 159.10500
• Monoisotopic Mass: 159.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.924 g/mL at 25 °C(lit.)
• Boiling Point: 132-133 °C/12 mmHg(lit.)
• Flash Point: Fahrenheit: 143.6 ° f
  Celsius: 62 ° c
  
• Refractive Index: n20/D 1.515(lit.)
• PSA: 23.79000
• LogP: 2.90088
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4-Butylbenzonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：3276
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles